- A Novel Pyrazolopyridine with in Vivo Activity in Plasmodium berghei- and Plasmodium falciparum-Infected Mouse Models from Structure-Activity Relationship Studies around the Core of Recently Identified Antimalarial ImidazopyridazinesJournal of Medicinal Chemistry, 2015, 58(21), 8713-8722,
Cas no 912773-24-1 (6-Bromoimidazo[1,2-a]pyrazine)
![6-Bromoimidazo[1,2-a]pyrazine structure](https://www.kuujia.com/scimg/cas/912773-24-1x500.png)
6-Bromoimidazo[1,2-a]pyrazine structure
Product name:6-Bromoimidazo[1,2-a]pyrazine
6-Bromoimidazo[1,2-a]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromoimidazo[1,2-a]pyrazine
- 2-Bromopyrazino[4,5-a]pyrole
- KSC496G0B
- 2-Bromopyrazino[4,5-a] pyrole
- 6-bromo-imidazo[1,2-a]pyrazine
- KKMWDXNBIKMCEH-UHFFFAOYSA-N
- 6-bromanylimidazo[1,2-a]pyrazine
- BCP23331
- CB0155
- STL554868
- SBB054693
- BBL101074
- FCH869683
- PB23663
- TRA0094347
- OR30553
- 6-bromo-4-hydroimidazo[1,2-a]pyrazine
- 6-Bromoimidazo[1,2-a]pyrazine (ACI)
- 6-Bromo-1,7-diazaindolizine
- Q-103532
- AKOS005256062
- FS-2623
- AC-28837
- MFCD09750036
- 912773-24-1
- CS-W005981
- SCHEMBL599662
- DB-002055
- SY017485
- EN300-173599
- DTXSID20651770
-
- MDL: MFCD09750036
- Inchi: 1S/C6H4BrN3/c7-5-4-10-2-1-8-6(10)3-9-5/h1-4H
- InChI Key: KKMWDXNBIKMCEH-UHFFFAOYSA-N
- SMILES: BrC1=CN2C(=NC=C2)C=N1
Computed Properties
- Exact Mass: 196.95900
- Monoisotopic Mass: 196.959
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 30.2
- Tautomer Count: nothing
- XLogP3: 1.7
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.89
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.751
- PSA: 30.19000
- LogP: 1.49180
- Vapor Pressure: No data available
6-Bromoimidazo[1,2-a]pyrazine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-Bromoimidazo[1,2-a]pyrazine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Bromoimidazo[1,2-a]pyrazine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-173599-0.5g |
6-bromoimidazo[1,2-a]pyrazine |
912773-24-1 | 95% | 0.5g |
$19.0 | 2023-09-20 | |
Chemenu | CM104258-10g |
6-bromoimidazo[1,2-a]pyrazine |
912773-24-1 | 95%+ | 10g |
$82 | 2024-07-20 | |
Ambeed | A112997-1g |
6-Bromoimidazo[1,2-a]pyrazine |
912773-24-1 | 97% | 1g |
$15.0 | 2025-02-25 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011832-50G |
6-bromoimidazo[1,2-a]pyrazine |
912773-24-1 | 97% | 50g |
¥ 1,834.00 | 2023-04-13 | |
abcr | AB514998-25g |
6-Bromoimidazo[1,2-a]pyrazine, 95%; . |
912773-24-1 | 95% | 25g |
€301.90 | 2025-02-19 | |
Enamine | EN300-173599-0.05g |
6-bromoimidazo[1,2-a]pyrazine |
912773-24-1 | 95% | 0.05g |
$19.0 | 2023-09-20 | |
eNovation Chemicals LLC | D205753-5g |
6-Bromoimidazo[1,2-a]pyrazine |
912773-24-1 | 98% | 5g |
$130 | 2024-05-24 | |
eNovation Chemicals LLC | D205753-250g |
6-Bromoimidazo[1,2-a]pyrazine |
912773-24-1 | 98% | 250g |
$2540 | 2023-05-14 | |
Apollo Scientific | OR30553-5g |
6-Bromoimidazo[1,2-a]pyrazine |
912773-24-1 | 97+% | 5g |
£28.00 | 2025-03-21 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LL209-250mg |
6-Bromoimidazo[1,2-a]pyrazine |
912773-24-1 | 97% | 250mg |
55.0CNY | 2021-08-03 |
6-Bromoimidazo[1,2-a]pyrazine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Water ; 2 h, 70 °C; 70 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Isopropanol
1.3 2 h, 70 °C; 70 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water
1.2 Reagents: Sodium bicarbonate Solvents: Isopropanol
1.3 2 h, 70 °C; 70 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Isopropanol , Water ; 3 h, 80 °C; 80 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt
Reference
- Discovery of novel (imidazo[1,2-a]pyrazin-6-yl)ureas as antiproliferative agents targeting P53 in non-small cell lung cancer cell linesAnticancer Research, 2016, 36(4), 1621-1630,
Production Method 3
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Water ; 2 h, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Isopropanol ; 3 h, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Isopropanol ; 3 h, 100 °C
Reference
- Design and evaluation of 3,6-di(hetero)aryl imidazo[1,2-a]pyrazines as inhibitors of checkpoint and other kinasesBioorganic & Medicinal Chemistry Letters, 2010, 20(14), 4045-4049,
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Ethanol ; 12 h, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 9
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 9
Reference
- Structure-Based Discovery of Novel Amide-Containing Nicotinamide Phosphoribosyltransferase (Nampt) InhibitorsJournal of Medicinal Chemistry, 2013, 56(16), 6413-6433,
Production Method 5
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Ethanol , Water ; 8 h, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
Reference
- Design, synthesis and biological evaluation of imidazopyridazine derivatives containing isoquinoline group as potent MNK1/2 inhibitorsBioorganic & Medicinal Chemistry, 2021, 40,,
6-Bromoimidazo[1,2-a]pyrazine Raw materials
6-Bromoimidazo[1,2-a]pyrazine Preparation Products
6-Bromoimidazo[1,2-a]pyrazine Related Literature
-
Richa Goel,Vijay Luxami,Kamaldeep Paul Org. Biomol. Chem. 2015 13 3525
912773-24-1 (6-Bromoimidazo[1,2-a]pyrazine) Related Products
- 859109-71-0(4-{(2,3-dimethylphenyl)aminomethyl}-7-methoxy-2H-chromen-2-one)
- 2002012-56-6(5-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1-methyl-1H-pyrazole)
- 1804889-73-3(2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride)
- 2137943-14-5(Propanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-)
- 1286727-25-0(N-(2-chlorophenyl)methyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide)
- 886363-52-6((2-Diisopropylamino-ethyl)thiourea)
- 2229156-57-2(2-(dimethyl-1,3-oxazol-2-yl)-2-fluoroethan-1-amine)
- 2229541-84-6(2-1-(4-chloro-2-methoxypyridin-3-yl)cyclopropylpropan-2-amine)
- 328104-85-4(methyl 4-2-(2-{(4-methoxy-4-oxobutyl)carbamoylmethoxy}phenoxy)acetamidobutanoate)
- 1502304-79-1(2-(propan-2-yloxy)methylcycloheptan-1-ol)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:912773-24-1)6-Bromoimidazo[1,2-a]pyrazine

Purity:99%
Quantity:100g
Price ($):461.0